Cas no 94128-94-6 ((1-phenyl-1H-imidazol-4-yl)methanol)

• Product Name: (1-phenyl-1H-imidazol-4-yl)methanol
• CAS No: 94128-94-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD27933826
• CID: 4342889
• PubChem ID: 13399965
• Update Time: 2025-10-20

(1-phenyl-1H-imidazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol, 1-phenyl-
• 1-phenyl-1H-Imidazole-4-methanol
• (1-Phenyl-1H-imidazol-4-yl)methanol
• CS-0162380
• SCHEMBL4433834
• DA-00517
• D83294
• BS-51534
• 94128-94-6
• (1-phenylimidazol-4-yl)methanol
• (1-phenyl-1H-imidazol-4-yl)methanol

• MDL： MFCD27933826
• Inchi： 1S/C10H10N2O/c13-7-9-6-12(8-11-9)10-4-2-1-3-5-10/h1-6,8,13H,7H2
• InChI Key： GPEZMQWSEIUCFS-UHFFFAOYSA-N
• SMILES： OCC1=CN(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on (1-phenyl-1H-imidazol-4-yl)methanol

Comprehensive Overview of (1-phenyl-1H-imidazol-4-yl)methanol (CAS No. 94128-94-6): Properties, Applications, and Industry Insights

(1-phenyl-1H-imidazol-4-yl)methanol, identified by its CAS number 94128-94-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique imidazole core substituted with a phenyl group and a hydroxymethyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes contribute to its role in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for imidazole derivatives like (1-phenyl-1H-imidazol-4-yl)methanol has surged due to their applications in developing small-molecule therapeutics. Researchers are actively exploring its potential in cancer immunotherapy and antiviral agents, aligning with global health trends. For instance, its scaffold is being investigated for modulating immune checkpoint inhibitors, a hot topic in oncology. Additionally, its hydrogen-bonding capacity and lipophilicity make it a candidate for improving drug bioavailability—a key focus in pharmaceutical formulation.

The synthesis of CAS 94128-94-6 typically involves multistep organic reactions, including N-alkylation and hydroxymethylation, with yields optimized through modern green chemistry techniques. This aligns with the industry’s shift toward sustainable synthesis, reducing hazardous byproducts. Analytical characterization via NMR spectroscopy and HPLC-MS confirms its high purity, critical for regulatory compliance in GMP manufacturing.

From a commercial perspective, (1-phenyl-1H-imidazol-4-yl)methanol is supplied by leading fine chemical vendors under stringent quality controls. Its pricing reflects its niche application scope, with bulk procurement options for contract research organizations (CROs). Market analysts note growing interest from biotech startups leveraging AI-driven molecular design, where this compound’s SAR (structure-activity relationship) data is invaluable.

Environmental and safety profiles of 94128-94-6 are well-documented, emphasizing non-toxicity at standard handling levels. This makes it suitable for lab-scale experimentation without specialized containment, though proper PPE is recommended. Its stability under ambient conditions further supports its utility in high-throughput screening platforms.

Looking ahead, (1-phenyl-1H-imidazol-4-yl)methanol is poised to play a pivotal role in precision medicine, particularly in personalized therapeutics. With advancements in cryo-EM and computational chemistry, researchers can better elucidate its binding mechanisms, unlocking new drug targets. For suppliers and end-users, staying updated on patent landscapes and regulatory guidelines will be crucial to capitalize on emerging opportunities.